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Compound of Interest

N-(2-Aminoethyl)-1-
Compound Name:
naphthylacetamide

Cat. No.: B046508

Foundational Principle: Hazard-Driven Safety
Protocol

The selection of appropriate Personal Protective Equipment (PPE) is not a matter of preference
but a direct response to a substance's specific, identified hazards. For N-(2-Aminoethyl)-1-
naphthylacetamide (CAS: 36321-43-4) and its common hydrochloride salt, the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
authoritative groundwork for our safety protocol.[1] All handling procedures must be built upon
a thorough understanding of these risks.

GHS Hazard Profile

A comprehensive review of safety data reveals several key hazards that dictate our operational
and PPE requirements. These are summarized below.
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Hazard . Implication for
. GHS Code Signal Word .
Classification Handling

Can cause irreversible

eye damage on
Serious Eye Damage H318 Danger contact. Eye

protection is

mandatory.

Causes skin irritation
. o ) upon contact. Skin
Skin Irritation H315 Warning o _
protection is essential

to prevent exposure.

Inhalation of dust may

irritate the respiratory
Respiratory Irritation H335 Warning tract. Engineering

controls are the

primary defense.

Harmful if swallowed.
o ] Strict hygiene
Acute Oral Toxicity H302 Warning ) ]
practices are required

to prevent ingestion.

Harmful to aquatic life
with long-lasting
. - effects. Must be
Aquatic Toxicity H412 (none)
prevented from
entering drains or the

environment.

Data synthesized from
aggregated GHS
information provided
to the European
Chemicals Agency
(ECHA) and supplier
Safety Data Sheets
(SDS).[1]
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Risk Assessment Workflow

Before any procedure, a risk assessment must be performed. The primary exposure routes for
this solid compound are inhalation of dust and direct contact with skin or eyes. Our controls
must be selected to interrupt these pathways.
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Identify Hazards

(H318, H315, H335, H302)

informs

Assess Exposure Routes
« Inhalation (dust)
» Dermal (skin contact)
« Ocular (eye contact)

dictates need for

Select Primary Controls
(Engineering & Admin)

supplement with

Select Secondary Controls
(Personal Protective Equipment)

( Proceed with Work )

Doffing Sequence

1. Gloves 2. Goggles 3. Lab Coat 4. WASH HANDS

Donning Sequence

3. Gloves
(over cuffs)

1. Lab Coat 2. Goggles
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( Evacuate & Secure Area )

Don Full PPE
(Goggles, Face Shield, Double Gloves)

Cover with Inert Absorbent

Collect Material into
Hazardous Waste Container

Decontaminate Area

Dispose of all materials
as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride | C14H17CIN20O | CID 3056271 -
PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Personal protective equipment for handling N-(2-
Aminoethyl)-1-naphthylacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046508#personal-protective-equipment-for-handling-
n-2-aminoethyl-1-naphthylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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